Cas no 1368133-54-3 (5-Chloro-1h-indole-3-sulfonyl chloride)

• Product Name: 5-Chloro-1h-indole-3-sulfonyl chloride
• CAS No: 1368133-54-3
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• CID: 5710611
• PubChem ID: 82374064
• Update Time: 2025-06-14

5-Chloro-1h-indole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1H-INDOLE-3-SULFONYL CHLORIDE
• EN300-742464
• 5-CHLORO-1H-INDOLE-3-SULFONYLCHLORIDE
• 1368133-54-3
• 5-Chloro-1h-indole-3-sulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S/c9-5-1-2-7-6(3-5)8(4-11-7)14(10,12)13/h1-4,11H
• InChI Key： POQFPVLKNKMPJW-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC2C=CC(=CC1=2)Cl)(=O)=O

Computed Properties

• Exact Mass: 248.9418050g/mol
• Monoisotopic Mass: 248.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Chloro-1h-indole-3-sulfonyl chloride

Recent Advances in the Application of 5-Chloro-1H-indole-3-sulfonyl chloride (CAS: 1368133-54-3) in Chemical Biology and Pharmaceutical Research

5-Chloro-1H-indole-3-sulfonyl chloride (CAS: 1368133-54-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This sulfonyl chloride derivative is particularly valuable for its role in the synthesis of biologically active compounds, including kinase inhibitors, antimicrobial agents, and other therapeutic molecules. Recent studies have highlighted its utility in constructing complex molecular architectures, making it a critical building block in pharmaceutical research.

One of the most notable applications of 5-Chloro-1H-indole-3-sulfonyl chloride is its use in the development of kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to synthesize novel indole-based sulfonamide derivatives, which exhibit potent inhibitory activity against specific kinase targets. For instance, a 2023 study demonstrated that derivatives of 5-Chloro-1H-indole-3-sulfonyl chloride showed promising activity against JAK2 kinases, a target of interest in myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 5-Chloro-1H-indole-3-sulfonyl chloride has been employed in the synthesis of antimicrobial agents. The indole scaffold is a common motif in many natural and synthetic antimicrobial compounds. Recent research has explored the modification of this scaffold with sulfonyl chloride groups to enhance bioactivity. A 2022 publication reported the synthesis of a series of indole-sulfonamide hybrids using 5-Chloro-1H-indole-3-sulfonyl chloride, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli.

The compound's reactivity and versatility also make it a valuable tool in chemical biology. Researchers have leveraged its sulfonyl chloride moiety for selective protein labeling and probe development. For example, a 2023 study utilized 5-Chloro-1H-indole-3-sulfonyl chloride to develop fluorescent probes for detecting reactive oxygen species (ROS) in live cells. These probes demonstrated high selectivity and sensitivity, enabling real-time monitoring of oxidative stress in biological systems.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 5-Chloro-1H-indole-3-sulfonyl chloride due to its reactivity and potential instability. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these challenges, improving yield and purity. A 2023 review highlighted these technological innovations, emphasizing their potential to streamline the production of sulfonyl chloride derivatives for industrial and research applications.

In conclusion, 5-Chloro-1H-indole-3-sulfonyl chloride (CAS: 1368133-54-3) continues to be a focal point in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, antimicrobial agent synthesis, and chemical probe design underscore its importance as a versatile building block. Ongoing research aims to further explore its potential and overcome synthetic challenges, paving the way for new therapeutic discoveries.